Cas no 1519793-38-4 (Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate)

Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate is a protected pyrrolidine derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The hydroxyl and methyl substituents at the 3- and 2-positions, respectively, offer versatility for further functionalization, making it a valuable intermediate in the synthesis of bioactive compounds. The Boc group also improves solubility in organic solvents, simplifying purification and handling. This compound is particularly useful in peptidomimetics and chiral synthesis due to its stereogenic centers. Its well-defined reactivity profile ensures reproducibility in complex synthetic routes.
Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate structure
1519793-38-4 structure
Product Name:Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate
CAS No:1519793-38-4
MF:C10H19NO3
MW:201.262763261795
MDL:MFCD24525031
CID:4823136
PubChem ID:14491997
Update Time:2025-05-26

Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate
    • tert-Butyl 3-hydroxy-2-methyl-1-pyrrolidinecarboxylate
    • 3-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate
    • MDL: MFCD24525031
    • Inchi: 1S/C10H19NO3/c1-7-8(12)5-6-11(7)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3
    • InChI Key: RLHMCXQTIPFLRQ-UHFFFAOYSA-N
    • SMILES: OC1CCN(C(=O)OC(C)(C)C)C1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 282.5±33.0 °C at 760 mmHg
  • Flash Point: 124.7±25.4 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate Security Information

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Additional information on Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate (CAS No. 1519793-38-4)

Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate (CAS No. 1519793-38-4) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. Its unique molecular structure, featuring a pyrrolidine ring with hydroxy and methyl substituents, makes it a valuable intermediate for designing bioactive molecules. The tert-butyl carbamate (Boc) protecting group enhances its stability, facilitating applications in peptide coupling and drug discovery.

In recent years, the demand for N-Boc protected pyrrolidine derivatives like this compound has surged due to their role in developing kinase inhibitors and GPCR-targeted drugs. Researchers frequently search for "CAS 1519793-38-4 solubility" or "Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate synthesis," reflecting its relevance in optimizing reaction conditions. The compound’s chiral center at the 3-position also attracts attention for asymmetric catalysis studies, aligning with trends in green chemistry.

From a technical perspective, 1519793-38-4 exhibits moderate polarity, with solubility in common organic solvents like dichloromethane and ethyl acetate. Its melting point and storage conditions are frequently queried, underscoring the need for precise handling data. Analytical methods such as HPLC and NMR are recommended for purity verification, as impurities may affect downstream applications in medicinal chemistry.

The compound’s utility extends to prodrug design, where its hydroxyl group serves as a conjugation site for ester-based drug delivery systems. Queries like "Boc-pyrrolidine derivatives in COVID-19 research" highlight its exploratory use in antiviral scaffolds, though no direct therapeutic claims are established. Environmental considerations, such as biodegradability and waste treatment, are emerging as secondary search trends.

Innovative applications include its incorporation into metal-organic frameworks (MOFs) for catalysis, leveraging its stereochemical properties. Patent databases reveal growing interest in "1519793-38-4 crystal structure" for X-ray diffraction studies, aiding in co-crystallization techniques. Suppliers often emphasize batch-to-batch consistency, addressing industry concerns about scalability in multi-step syntheses.

In summary, Tert-butyl 3-hydroxy-2-methylpyrrolidine-1-carboxylate bridges academic research and industrial innovation. Its CAS No. 1519793-38-4 serves as a critical identifier for procurement and regulatory compliance, while its structural features continue to inspire advancements in targeted drug development and sustainable chemistry.

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